Cas no 143231-38-3 (Glucobrassicin potassium salt)

• Product Name: Glucobrassicin potassium salt
• CAS No: 143231-38-3
• MF: C₁₆H₂₀KN₂O₉S₂
• MW: 487.5663
• CID: 3034125
• PubChem ID: 162639098
• Update Time: 2025-10-18

Glucobrassicin potassium salt Chemical and Physical Properties

Names and Identifiers

• Glucobrassicin potassium salt
• 143231-38-3
• FS-6785

• Inchi： InChI=1S/C16H20N2O9S2.K/c19-7-11-13(20)14(21)15(22)16(26-11)28-12(18-27-29(23,24)25)6-9-5-8-3-1-2-4-10(8)17-9;/h1-5,11,13-17,19-22H,6-7H2,(H,23,24,25);/q;+1/p-1/b18-12+;/t11-,13-,14+,15-,16+;/m1./s1
• InChI Key： ICVHMAVPAPROCX-YBOYLLCLSA-M
• SMILES： C1=CC=C2C(=C1)C=C(N2)CC(=NOS(=O)(=O)[O-])SC3C(C(C(C(O3)CO)O)O)O.[K+]

Computed Properties

• Exact Mass: 486.01690402g/mol
• Monoisotopic Mass: 486.01690402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 218Ų

Additional information on Glucobrassicin potassium salt

Introduction to Glucobrassicin potassium salt (CAS No. 143231-38-3)

Glucobrassicin potassium salt, identified by the chemical compound code CAS No. 143231-38-3, is a naturally occurring glucosinolate derivative that has garnered significant attention in the field of pharmaceutical and nutraceutical research. This compound, which belongs to the brassicaceae family, is particularly recognized for its bioactive properties and potential therapeutic applications. The potassium salt form of glucobrassicin enhances its solubility and bioavailability, making it a more viable candidate for clinical and experimental studies.

The structure of Glucobrassicin potassium salt consists of a glucose moiety linked to a thioglycoside group, which is further substituted with a beta-glucosylated phenethylamine moiety. This unique structural configuration imparts upon it a range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have highlighted its role in modulating immune responses and its potential as a chemopreventive agent against various chronic diseases.

In the realm of modern medicine, Glucobrassicin potassium salt has been extensively studied for its ability to induce apoptosis in cancer cells while sparing healthy tissues. Research published in peer-reviewed journals has demonstrated that this compound can activate pathways such as caspase-dependent and -independent apoptosis, leading to the selective destruction of malignant cells. The potassium salt formulation further improves its efficacy by ensuring better penetration into cellular compartments and faster metabolic activation.

The anti-inflammatory properties of Glucobrassicin potassium salt are another area of intense interest. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β by modulating nuclear factor kappa B (NF-κB) signaling pathways. This makes it a promising candidate for treating inflammatory conditions such as rheumatoid arthritis, inflammatory bowel disease, and even neuroinflammatory disorders like Alzheimer's disease.

Furthermore, Glucobrassicin potassium salt exhibits potent antioxidant activity, which is crucial for combating oxidative stress—a key factor in aging and various pathological conditions. It has been observed to scavenge free radicals and enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx). These effects contribute to its potential role in preventing oxidative damage and reducing the risk of age-related diseases.

The nutraceutical potential of Glucobrassicin potassium salt cannot be overstated. As a component of cruciferous vegetables like broccoli, cabbage, and Brussels sprouts, it has been linked to improved gut health due to its ability to support beneficial gut microbiota. Emerging research suggests that it may also enhance nutrient absorption and improve metabolic health by influencing gut hormone secretion.

Recent clinical trials have begun to explore the therapeutic efficacy of Glucobrassicin potassium salt in human populations. Preliminary results indicate that it can significantly reduce biomarkers associated with chronic inflammation and oxidative stress when administered orally or topically. These findings are particularly encouraging for developing novel therapeutic strategies targeting lifestyle-related diseases.

The synthesis and purification of Glucobrassicin potassium salt have also seen advancements in recent years. Researchers have developed efficient enzymatic and chemical methods for producing this compound in high purity, which is essential for ensuring consistent quality in pharmaceutical formulations. Additionally, novel delivery systems such as liposomes and nanoparticles have been explored to enhance its bioavailability and targeted action.

In conclusion, Glucobrassicin potassium salt (CAS No. 143231-38-3) represents a promising natural product with multifaceted bioactivities that make it valuable in both clinical and nutraceutical applications. Its ability to modulate immune responses, reduce inflammation, combat oxidative stress, and potentially inhibit cancer cell growth positions it as a cornerstone compound in modern therapeutic research. As further studies continue to elucidate its mechanisms of action and optimize its delivery systems, Glucobrassicin potassium salt is poised to play an increasingly significant role in addressing some of today's most pressing health challenges.